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Compound of Interest

Compound Name: N,N'-Divinylharnstoffe

Cat. No.: B15396702

In the realm of polymer chemistry and material science, particularly in the development of
hydrogels for biomedical and pharmaceutical applications, the choice of a crosslinking agent is
pivotal in defining the final properties of the material. This guide provides a comparative
overview of two crosslinking agents: the well-established N,N'-methylenebis(acrylamide)
(MBAm) and the less-documented N,N'-Divinylurea.

Due to a significant lack of published experimental data on N,N'-Divinylurea as a hydrogel
crosslinker, this guide will provide a comprehensive, data-supported overview of N,N'-
methylenebis(acrylamide) and a theoretical comparison for N,N'-Divinylurea based on its
chemical structure and general principles of polymer chemistry. The information on N,N'-
Divinylurea should be interpreted as predictive and necessitates experimental validation.

N,N'-Methylenebis(acrylamide): The Industry
Standard

N,N'-methylenebis(acrylamide), often abbreviated as MBAm or BIS, is a widely used
crosslinking agent in the synthesis of polyacrylamide hydrogels.[1][2] Its prevalence stems from
its ability to readily copolymerize with acrylamide and other vinyl monomers via free radical
polymerization, forming a robust, three-dimensional network.[3] This network structure is
responsible for the characteristic properties of the resulting hydrogels, such as their ability to
swell in water and their mechanical integrity.[2]

Chemical Structure and Reactivity
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MBAmM consists of two acrylamide moieties linked by a central methylene bridge. The vinyl
groups of the acrylamide are the reactive sites that participate in the polymerization process.

Hydrogel Synthesis Workflow

1. Monomer & Crosslinker Solution
(Acrylamide + MBAm in Buffer)

2. Degassing
(Remove dissolved oxygen)

3. Initiator Addition
(e.g., APS)

4. Catalyst Addition
(e.g., TEMED)

5. Polymerization
(Gel formation at room temperature)

6. Swelling & Washing
(Removal of unreacted components)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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